2',5'-Dichloroacetophenone oxime

• IUPAC Name: (NE)-N-[1-(2,5-dichlorophenyl)ethylidene]hydroxylamine
• InChI: InChI=1S/C8H7Cl2NO/c1-5(11-12)7-4-6(9)2-3-8(7)10/h2-4,12H,1H3/b11-5+
• InChI Key: NGCAIVDLWOTIRL-VZUCSPMQSA-N
• Canonical SMILES: CC(=NO)C1=C(C=CC(=C1)Cl)Cl
• Isomeric SMILES: C/C(=N\O)/C1=C(C=CC(=C1)Cl)Cl
• Molecular Formula: C8H7Cl2NO
• Molecular Weight: 204.05 g/mol

Description

2',5'-Dichloroacetophenone oxime is a useful research compound. Its molecular formula is C8H7Cl2NO and its molecular weight is 204.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2',5'-Dichloroacetophenone oxime suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2',5'-Dichloroacetophenone oxime including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Bioactivity : A study described the synthesis of ω-(1H-1,2,4-triazol-1-yl)-2,4-dichloroacetophenone oxime, demonstrating its insecticidal activity against Mythimna separata (Yang Chun-long & D. South, 2003).

• Extraction Agent : Certain derivatives of 2-hydroxyacetophenone oxime, like 2-hydroxy-5-nonylacetophenone oxime, have been synthesized for applications in metal extraction (Chen-Yan Wei, 2007).

• Catalysis : The oxime compound has been used in the synthesis of various organic compounds, like 2-(hydroxyimino)-2-phenylethyl arenedithiocarboxylates (M. Ishida, Hirofumi Nakanishi & S. Kato, 1985).

• Nucleophilicity Studies : Research on different types of oximes, including ketoximes like benzophenone oxime, has contributed to our understanding of their nucleophilic properties (D. S. Bolotin et al., 2016).

• Pharmaceutical Applications : The synthesis of novel compounds like 2,4-dichloroacetophenone oxime derivatives has been explored for potential insecticidal, bactericidal, and fungicidal activities (Yang Chun & D. South, 2003).

• Material Science : Oximes, such as acetophenone oximes, have been studied for their potential use in the synthesis of materials, including bridged terphthaloyl oxime esters (R. Bawa & Mona Mohammed Friwan, 2019).

• Chemical Extractions : Research has also been conducted on the extraction of copper using variants of acetophenone oximes (E. Krzyżanowska, A. Olszanowski & M. Juskowiak, 1989).

• Antimicrobial Activity : The synthesis and in vitro antimicrobial activity of various oxime derivatives, including 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives, have been investigated (L. Mallesha & K. Mohana, 2014).